Cas no 1260662-94-9 (1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1260662-94-9
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 5292311
• PubChem ID: 67468793
• Update Time: 2026-03-10

1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-pyran-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• AB72091
• 1-TETRAHYDRO-2H-PYRAN-2-YL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
• 1H-Pyrazole, 1-(tetrahydro-2H-pyran-2-yl)-3-(trifluoromethyl)-
• 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• 1260662-94-9
• MFCD18249973
• DB-115948
• SCHEMBL2595174
• F93742

• Inchi： 1S/C9H11F3N2O/c10-9(11,12)7-4-5-14(13-7)8-3-1-2-6-15-8/h4-5,8H,1-3,6H2
• InChI Key： RFKYKJNULUAAHG-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(C2CCCCO2)N=1)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27

Additional information on 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole

1-(Oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1260662-94-9): A Versatile Chemical Building Block

In the rapidly evolving field of organic chemistry, 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1260662-94-9) has emerged as a valuable heterocyclic compound with diverse applications. This pyrazole derivative, characterized by its unique oxane (tetrahydropyran) substitution and trifluoromethyl group, has attracted significant attention from researchers and industry professionals alike.

The molecular structure of 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole combines the stability of a six-membered oxane ring with the reactivity of a pyrazole core, making it particularly useful in pharmaceutical research and agrochemical development. The presence of the trifluoromethyl group (-CF3) enhances both the lipophilicity and metabolic stability of molecules derived from this compound, addressing one of the key challenges in modern drug design.

Recent studies highlight the growing importance of fluorinated pyrazole derivatives in medicinal chemistry. Researchers are particularly interested in how the 1-(oxan-2-yl) substitution affects the compound's bioavailability and target binding affinity. The oxane ring provides conformational constraints that can significantly influence molecular recognition processes, while the trifluoromethyl group contributes to improved membrane permeability - a crucial factor in CNS drug development.

From a synthetic chemistry perspective, 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole serves as an excellent intermediate for the preparation of more complex molecules. Its protected nitrogen in the pyrazole ring and the electron-withdrawing CF3 group create unique reactivity patterns that enable selective functionalization. This has led to its increasing use in parallel synthesis and combinatorial chemistry approaches for drug discovery.

The compound's thermal stability and solubility profile make it suitable for various high-throughput screening applications. Many pharmaceutical companies are exploring its potential as a scaffold for kinase inhibitors, given the pyrazole moiety's known affinity for ATP-binding sites. The oxane substitution at N1 may offer advantages in terms of metabolic stability compared to simpler alkyl-substituted pyrazoles.

In material science, derivatives of 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole have shown promise as liquid crystal components and organic electronic materials. The combination of rigid pyrazole core and flexible oxane ring creates interesting mesomorphic properties, while the trifluoromethyl group contributes to the desired dielectric anisotropy in display applications.

The synthesis of 1260662-94-9 typically involves cyclocondensation reactions of appropriate hydrazine derivatives with 1,3-diketones or equivalents, followed by N-alkylation with an oxane-containing electrophile. Recent advances in flow chemistry have improved the efficiency of these transformations, making the compound more accessible for research purposes.

From a commercial perspective, the demand for fluorinated heterocycles like 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole continues to grow, particularly in the pharmaceutical and agrochemical sectors. The compound's intellectual property landscape is actively evolving, with several patent applications filed in recent years covering its derivatives and synthetic methods.

Environmental and safety considerations for CAS 1260662-94-9 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment should always be used when working with this chemical. Its physicochemical properties (moderate polarity, good thermal stability) make it relatively easy to handle in most laboratory settings.

Looking ahead, the scientific community anticipates expanded applications for 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The compound's balanced lipophilicity profile and hydrogen bonding capacity make it particularly suitable for these emerging therapeutic modalities. Researchers are also exploring its potential in metal-organic frameworks (MOFs) as a functional linker.

For those seeking high purity 1260662-94-9, several specialty chemical suppliers now offer this compound with comprehensive analytical documentation. The market has seen increasing demand for custom synthesis services involving this scaffold, particularly for structure-activity relationship (SAR) studies in drug discovery programs.

In conclusion, 1-(oxan-2-yl)-3-(trifluoromethyl)-1H-pyrazole represents an important addition to the toolbox of medicinal chemists and material scientists. Its unique combination of structural features and functional groups enables the creation of novel molecules with tailored properties. As research continues to uncover new applications for this versatile heterocyclic building block, its significance in both academic and industrial settings is likely to grow substantially in the coming years.